Cas no 347362-31-6 (1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI))
347362-31-6 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI)
CAS No:347362-31-6
MF:C7H6ClNO3
MW:187.580440998077
CID:1017810
PubChem ID:45081594
Update Time:2025-04-20
1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI)
- methyl 5-carbonochloridoyl-1H-pyrrole-2-carboxylate
- DTXSID30664710
- methyl 5-(chlorocarbonyl)-1H-pyrrole-2-carboxylate
- 347362-31-6
-
- Inchi: 1S/C7H6ClNO3/c1-12-7(11)5-3-2-4(9-5)6(8)10/h2-3,9H,1H3
- InChI Key: VABGUQPFMWYHTM-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(C(=O)OC)N1)=O
Computed Properties
- Exact Mass: 187.0036207g/mol
- Monoisotopic Mass: 187.0036207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.2Ų
1H-Pyrrole-2-carboxylic acid, 5-(chlorocarbonyl)-, methyl ester (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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